Cas no 98480-38-7 (1,3-Dioxolane-2-carboxylicacid, 4,5-dihydroxy-, (2a,4a,5b)- (9CI))
98480-38-7 structure
Product Name:1,3-Dioxolane-2-carboxylicacid, 4,5-dihydroxy-, (2a,4a,5b)- (9CI)
CAS No:98480-38-7
MF:C4H6O6
MW:150.086842060089
CID:801827
PubChem ID:45084727
Update Time:2025-04-19
1,3-Dioxolane-2-carboxylicacid, 4,5-dihydroxy-, (2a,4a,5b)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,3-Dioxolane-2-carboxylicacid, 4,5-dihydroxy-, (2a,4a,5b)- (9CI)
- 1,3-Dioxolane-2-carboxylicacid,4,5-dihydroxy-,(2alpha,4alpha,5beta)-(9CI)
- 98480-38-7
-
- Inchi: 1S/C4H6O6/c5-1(6)4-9-2(7)3(8)10-4/h2-4,7-8H,(H,5,6)/t2-,3-/m0/s1
- InChI Key: DKYRLITYAZMMBF-HRFVKAFMSA-N
- SMILES: O1C(C(=O)O)O[C@@H]([C@H]1O)O
Computed Properties
- Exact Mass: 150.01600
- Monoisotopic Mass: 150.016
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 96.2A^2
- XLogP3: -1.6
Experimental Properties
- PSA: 96.22000
- LogP: -1.91930
1,3-Dioxolane-2-carboxylicacid, 4,5-dihydroxy-, (2a,4a,5b)- (9CI) Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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